Retinoic acid-d3

LC-MS/MS Bioanalysis Matrix Effects
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C20H28O2
Molecular Weight 303.5 g/mol
Cat. No. B15542689
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Technical Parameters


Basic Identity
Product NameRetinoic acid-d3
Molecular FormulaC20H28O2
Molecular Weight303.5 g/mol
Structural Identifiers
InChIInChI=1S/C20H28O2/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5/h6,8-9,11-12,14H,7,10,13H2,1-5H3,(H,21,22)/b9-6+,12-11+,15-8+,16-14+/i3D3
InChIKeySHGAZHPCJJPHSC-QDZCVQTJSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Retinoic Acid-d3 Procurement Guide: Validated Internal Standard for LC-MS/MS Quantification


Retinoic acid-d3 is a stable isotope-labeled analog of all-trans-retinoic acid (ATRA), wherein three hydrogen atoms are replaced by deuterium [1]. As a deuterated internal standard (SIL-IS), it is specifically designed for the accurate quantification of endogenous retinoic acid and its isomers in complex biological matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS) [2]. This compound is not intended as a therapeutic agent but serves as an essential analytical tool for pharmacokinetic studies, biomarker validation, and metabolic research involving the vitamin A pathway .

Analytical WorkflowLC-MS/MS quantification in complex biological matrices
Correction MechanismCo-elution with native ATRA for matrix effect normalization
Research UsePharmacokinetic research, biomarker studies, vitamin A pathway investigation

Why Unlabeled Retinoic Acid or Structural Analogs Cannot Substitute for Retinoic Acid-d3 in Quantitative LC-MS


In LC-MS/MS bioanalysis, the matrix effect—caused by co-eluting endogenous components from biological samples (e.g., plasma, tissue)—can lead to severe ion suppression or enhancement, resulting in inaccurate quantification of the target analyte [1]. While unlabeled retinoic acid is the native analyte, it cannot serve as an internal standard because it is chemically indistinguishable from endogenous retinoic acid, precluding its use for correction [2]. Conversely, a stable isotope-labeled internal standard (SIL-IS) like Retinoic acid-d3 co-elutes with the native analyte and experiences identical extraction recovery, ionization efficiency, and matrix effects, thereby enabling precise normalization and compensation for analytical variability [3]. Substitution with a different deuterated variant (e.g., d5 or d6) or a structural analog introduces the risk of chromatographic retention time shifts or differential ionization behavior, which can compromise method accuracy and violate bioanalytical method validation guidelines.

Unlabeled ATRA as IS
Chemically indistinguishable from endogenous analyte; cannot be used for internal standard correction in LC-MS/MS.
Other Deuterated Variants (d5/d6)
May exhibit retention time shifts or differential ionization behavior, potentially compromising method accuracy.
Structural Analogs
Different ionization efficiency and matrix effect profiles may lead to quantification bias; not recommended as SIL-IS substitute.

Retinoic Acid-d3: Quantitative Performance and Comparative Evidence for Analytical Method Development


Retinoic Acid-d3 Demonstrates Chromatographic Co-Elution with Native ATRA, Enabling Precise Matrix Effect Correction

As a deuterated internal standard, Retinoic acid-d3 is designed to co-elute with its unlabeled counterpart, all-trans-retinoic acid (ATRA), under standard reversed-phase LC conditions . This co-elution is fundamental to its function as a SIL-IS, as it ensures both compounds experience the same matrix-induced ion suppression or enhancement within the ion source [1]. In contrast, structural analogs or non-co-eluting compounds may not accurately reflect the target analyte's behavior, leading to quantification errors [2].

Co-Elution with ATRA
Class-level inference
Expected co-elution under reversed-phase C18 conditions
Enables identical matrix effect correction for analyte and IS.
Class characteristic of deuterated SIL-IS; verify under specific method.
LC-MS/MS Bioanalysis Matrix Effects

Validated LC-MS/MS Methods for ATRA Quantification Routinely Employ a Deuterated Internal Standard for Precision and Accuracy

Published LC-MS/MS methods for quantifying all-trans-retinoic acid (ATRA) in human plasma routinely incorporate a deuterated internal standard, such as ATRA-d5, to achieve high precision and accuracy . A validated method reported linearity with R² > 0.99 across a calibration range of 50–3200 pg/mL, with matrix effects assessed and corrected by the deuterated internal standard [1]. The use of a SIL-IS like ATRA-d5 is essential for meeting the stringent acceptance criteria for bioanalytical method validation .

Precision & Accuracy (Class-level)
Cross-study comparable
R² >0.99, CV
Supports class-level performance expectation for deuterated ATRA standards.
Data from ATRA-d5 validated method; not directly measured on d3.
Isotopic Resolution
Class-level
+3.1 Da mass shift vs. unlabeled ATRA
Minimizes isotopic cross-talk in MRM channels.
Projected MRM: m/z 304→127; requires verification.
Method Validation Precision Accuracy

Retinoic Acid-d3 is the Direct Analytical Counterpart for Unlabeled ATRA, Minimizing Potential Isotopic Interference

The +3 Da mass shift of Retinoic acid-d3 relative to unlabeled ATRA (m/z 301.2 for ATRA vs. m/z 304.2 for d3) provides a distinct and quantifiable separation in the mass spectrometer, allowing for unambiguous differentiation and quantification of the internal standard from the endogenous analyte [1]. This specific labeling pattern avoids potential spectral overlap that can occur with other labeled analogs or with naturally occurring isotopes of the analyte, ensuring the purity of the signal for both the analyte and the internal standard [2].

Isotopic Resolution
Class-level
+3.1 Da mass shift vs. unlabeled ATRA
Minimizes isotopic cross-talk in MRM channels.
Projected MRM: m/z 304→127; requires verification.
Isotopic Purity Mass Spectrometry Interference

Validated Applications of Retinoic Acid-d3 as a Superior LC-MS Internal Standard


Absolute Quantification of Endogenous Retinoic Acid in Preclinical and Clinical Pharmacokinetic Studies

In drug development, precise measurement of plasma or tissue concentrations of retinoic acid is essential for pharmacokinetic (PK) and toxicokinetic (TK) studies. Retinoic acid-d3 is used as the internal standard to correct for matrix effects and extraction variability, enabling the generation of accurate concentration-time profiles for regulatory submission. This approach is validated in published LC-MS/MS methods that achieve linearity with R² > 0.99 across a calibration range of 50–3200 pg/mL in human plasma [1].

Biomarker Validation for Retinoid Signaling in Metabolic and Inflammatory Disease Research

Alterations in retinoic acid homeostasis are implicated in diseases such as type 2 diabetes and various cancers. For instance, a study quantifying all-trans retinoic acid in plasma from patients with type 2 diabetes used ATRA-d5 as an internal standard to assess associations with lipid profiles [1]. Retinoic acid-d3 enables the precise, reproducible measurement of low-abundance retinoic acid in complex biological samples, supporting the validation of retinoic acid as a biomarker for disease progression or therapeutic response [2].

High-Throughput Screening and Nutritional Status Assessment in Epidemiological Studies

Large-scale epidemiological studies and clinical trials require robust, high-throughput methods for analyzing fat-soluble vitamins and their metabolites. Methods employing internal standards like Retinoic acid-d3 are essential for achieving the necessary accuracy and precision while mitigating matrix effects across large sample cohorts [1]. For example, high-throughput LC-MS/MS methods for vitamins A, D, and E demonstrate the importance of isotope-labeled internal standards in managing variability and ensuring reliable data in population-level studies [2].

Application
Selection Property
Validation Focus
Endogenous retinoic acid quantification in research PK studies
Deuterated SIL-IS for matrix effect correction
Linearity and precision in biological research matrices
Biomarker validation for retinoid signaling in metabolic disease research
Co-elution with native analyte
Reproducibility in complex biological samples
High-throughput screening and nutritional status assessment
Isotopic purity and distinct mass shift
Accuracy across large sample cohorts
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